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Compound of Interest

Compound Name: Ac-YVAD-CHO acetate

Cat. No.: B15139771 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe handling

and disposal of laboratory chemicals is paramount. This guide provides essential safety and

logistical information for the proper disposal of Ac-YVAD-CHO acetate, a potent and reversible

inhibitor of caspase-1. Adherence to these procedures is critical for maintaining a safe

laboratory environment and ensuring regulatory compliance.

Essential Data for Ac-YVAD-CHO and its Acetate
Form
A clear understanding of the physicochemical properties of a compound is the first step toward

safe handling and disposal. The following table summarizes the key quantitative data for Ac-

YVAD-CHO and its acetate salt.

Property Ac-YVAD-CHO Ac-YVAD-CHO Acetate

Molecular Formula C₂₃H₃₂N₄O₈ C₂₅H₃₆N₄O₁₀

Molecular Weight ( g/mol ) 492.5 552.58

CAS Number 143313-51-3 Not available

Solubility
- DMSO: ~30 mg/mL- Ethanol:

~30 mg/mL- DMF: ~30 mg/mL
Not available
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Procedural Protocol for the Disposal of Ac-YVAD-
CHO Acetate
The following step-by-step protocol outlines the recommended procedure for the safe disposal

of Ac-YVAD-CHO acetate. This protocol is based on standard laboratory practices for the

disposal of potentially hazardous chemical waste, particularly for peptide aldehyde inhibitors

often dissolved in organic solvents like Dimethyl Sulfoxide (DMSO).

I. Personal Protective Equipment (PPE) and Pre-Disposal Preparation:

Wear appropriate PPE: Before handling the chemical waste, ensure you are wearing a lab

coat, safety goggles, and chemical-resistant gloves (nitrile or neoprene).

Work in a ventilated area: Conduct all waste handling procedures within a certified chemical

fume hood to minimize inhalation exposure.

Label waste container: Use a designated, chemically resistant, and sealable waste container.

Clearly label it as "Hazardous Chemical Waste" and list the contents, including "Ac-YVAD-
CHO acetate" and the solvent used (e.g., DMSO).

II. Waste Segregation and Collection:

Solid Waste:

Carefully collect any solid Ac-YVAD-CHO acetate waste, such as unused powder or

contaminated weighing paper, using a clean spatula.

Place the solid waste directly into the labeled hazardous waste container.

Liquid Waste (Solutions in DMSO or other organic solvents):

Do not dispose of Ac-YVAD-CHO acetate solutions down the drain.

Carefully pour the liquid waste into the designated hazardous chemical waste container.

Avoid splashing.
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If the solution is in a small container (e.g., a microcentrifuge tube), you may place the

entire sealed tube into the larger waste container.

Contaminated Materials:

Dispose of any materials that have come into direct contact with Ac-YVAD-CHO acetate,

such as pipette tips, gloves, and absorbent pads, as hazardous waste.

Place these items in the same labeled hazardous waste container.

III. Final Disposal Steps:

Seal the container: Once all waste has been collected, securely seal the hazardous waste

container.

Store appropriately: Store the sealed container in a designated, secondary containment area

away from incompatible materials until it is collected by your institution's Environmental

Health and Safety (EHS) department or a licensed chemical waste disposal service.

Arrange for pickup: Follow your institution's specific procedures for arranging the pickup and

disposal of hazardous chemical waste.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Ac-YVAD-CHO acetate.
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Caption: Disposal workflow for Ac-YVAD-CHO acetate waste.
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By following these guidelines, laboratory personnel can ensure the safe and environmentally

responsible disposal of Ac-YVAD-CHO acetate, contributing to a culture of safety and

professionalism in scientific research. Always consult your institution's specific safety and

waste disposal protocols.

To cite this document: BenchChem. [Safe Disposal of Ac-YVAD-CHO Acetate: A Procedural
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15139771#ac-yvad-cho-acetate-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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